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Introduction
Norgesic Forte is a combination drug formulation used for the relief of mild to moderate pain of

acute musculoskeletal disorders.[1][2] It consists of three active pharmaceutical ingredients

(APIs): Orphenadrine Citrate, a skeletal muscle relaxant; Aspirin, a non-steroidal anti-

inflammatory drug (NSAID) with analgesic and antipyretic properties; and Caffeine, a central

nervous system stimulant that enhances the analgesic effect of aspirin.[1][2][3] The accurate

quantification of these components in the final drug product is crucial for ensuring its safety,

efficacy, and quality. UV-Visible spectrophotometry offers a simple, cost-effective, and rapid

analytical method for this purpose.[4][5][6] This application note provides a detailed protocol for

the simultaneous quantification of Orphenadrine Citrate, Aspirin, and Caffeine in a Norgesic
Forte formulation using the absorbance correction for interference method.

Principle
The simultaneous estimation of multiple components in a mixture by UV-Vis spectrophotometry

is possible when the individual components have distinct absorption maxima or when

mathematical methods are applied to resolve overlapping spectra. The absorbance correction

for interference method is based on the principle that the absorbance of a mixture at a specific

wavelength is the sum of the absorbances of the individual components. By measuring the

absorbance of the mixture at the λmax of each component and solving a set of simultaneous

equations, the concentration of each component can be determined.[7][8] For the simultaneous
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analysis of Aspirin, Caffeine, and Orphenadrine Citrate, a suitable solvent is 0.1 N NaOH, in

which the three components exhibit different absorption maxima.[7][8]

Data Presentation
Table 1: Quantitative Parameters for the Simultaneous Spectrophotometric Analysis of

Norgesic Forte Components[7][8]

Parameter Aspirin Caffeine
Orphenadrine
Citrate

Wavelength (λmax) 308 nm 278 nm 224 nm

Linearity Range

(µg/mL)
3 - 24 1 - 12 1 - 12

Correlation Coefficient

(r²)
0.999 0.999 0.994

Percent Recovery 95.76 - 100.33% 100.7 - 102% 100.66 - 105%

Table 2: Alternative Spectrophotometric Methods for Individual Component Analysis

Component Method Wavelength (λmax) Reference

Orphenadrine Citrate Ion-pair with Eosin Y 542 nm [9]

Orphenadrine Citrate
Ion-pair with

Eriochrome Black T
509 nm [10][11]

Orphenadrine Citrate

Reaction with 1-Amino

Naphthalene and

Sodium Nitrite

462 nm [12]

Aspirin
Complexation with

Iron (III)
~530 nm [13][14][15]

Caffeine

Direct UV

Spectrophotometry in

Chloroform

276 nm [16]
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Experimental Protocols
Materials and Reagents

Norgesic Forte tablets

Orphenadrine Citrate reference standard

Aspirin reference standard

Caffeine reference standard

Sodium Hydroxide (NaOH)

Distilled or deionized water

Volumetric flasks

Pipettes

UV-Vis Spectrophotometer

Preparation of 0.1 N NaOH Solution
Dissolve 4.0 g of NaOH in 1000 mL of distilled water.

Preparation of Standard Stock Solutions
Aspirin Stock Solution (100 µg/mL): Accurately weigh 10 mg of Aspirin reference standard

and dissolve it in a 100 mL volumetric flask with 0.1 N NaOH.

Caffeine Stock Solution (100 µg/mL): Accurately weigh 10 mg of Caffeine reference standard

and dissolve it in a 100 mL volumetric flask with 0.1 N NaOH.

Orphenadrine Citrate Stock Solution (100 µg/mL): Accurately weigh 10 mg of Orphenadrine

Citrate reference standard and dissolve it in a 100 mL volumetric flask with 0.1 N NaOH.

Preparation of Working Standard Solutions and
Calibration Curves
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From the stock solutions, prepare a series of working standard solutions for each component

to cover their respective linearity ranges (see Table 1) by diluting with 0.1 N NaOH.

Measure the absorbance of each working standard solution at the λmax of all three

components (308 nm, 278 nm, and 224 nm) against a 0.1 N NaOH blank.

Plot calibration curves of absorbance versus concentration for each component at each

wavelength.

Determine the absorptivity coefficients (A 1%, 1cm) for each drug at each wavelength.

Preparation of Sample Solution
Weigh and finely powder at least 20 Norgesic Forte tablets to get a uniform sample.

Accurately weigh a portion of the powdered tablets equivalent to the average tablet weight.

The amount of powder taken should be such that after dissolution and dilution, the

concentration of the analytes falls within the linearity range.

Transfer the weighed powder to a 100 mL volumetric flask.

Add about 70 mL of 0.1 N NaOH and sonicate for 15 minutes to ensure complete dissolution

of the active ingredients.

Make up the volume to 100 mL with 0.1 N NaOH.

Filter the solution through a suitable filter paper to remove any insoluble excipients.

Further dilute the filtrate with 0.1 N NaOH to obtain a final concentration within the linearity

range of the three drugs.

Sample Analysis
Measure the absorbance of the final sample solution at 308 nm, 278 nm, and 224 nm using

the UV-Vis spectrophotometer with 0.1 N NaOH as a blank.

Calculate the concentration of Aspirin, Caffeine, and Orphenadrine Citrate in the sample

solution using the following simultaneous equations (Vierordt's method):
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A₁ = aₓ₁Cₓ + aᵧ₁Cᵧ + aᶻ₁Cᶻ A₂ = aₓ₂Cₓ + aᵧ₂Cᵧ + aᶻ₂Cᶻ A₃ = aₓ₃Cₓ + aᵧ₃Cᵧ + aᶻ₃Cᶻ

Where:

A₁, A₂, and A₃ are the absorbances of the sample solution at 308 nm, 278 nm, and 224

nm, respectively.

Cₓ, Cᵧ, and Cᶻ are the concentrations of Aspirin, Caffeine, and Orphenadrine Citrate,

respectively.

aₓ₁, aᵧ₁, and aᶻ₁ are the absorptivities of Aspirin, Caffeine, and Orphenadrine Citrate at

308 nm.

aₓ₂, aᵧ₂, and aᶻ₂ are the absorptivities of Aspirin, Caffeine, and Orphenadrine Citrate at

278 nm.

aₓ₃, aᵧ₃, and aᶻ₃ are the absorptivities of Aspirin, Caffeine, and Orphenadrine Citrate at

224 nm.

The amount of each drug in the tablet can be calculated from the determined concentrations.
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Caption: Experimental workflow for the spectrophotometric quantification of Norgesic Forte
components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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